Cas no 956949-79-4 (N-methyl-2-(1H-pyrazol-4-yl)ethanamine dihydrochloride)

• Product Name: N-methyl-2-(1H-pyrazol-4-yl)ethanamine dihydrochloride
• CAS No: 956949-79-4
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• MDL: MFCD06751858
• CID: 802690
• PubChem ID: 3159693
• Update Time: 2025-10-28

N-methyl-2-(1H-pyrazol-4-yl)ethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-ethanamine,N-methyl-
• Methyl-[2-(1H-pyrazol-4-yl)-ethyl]-amine
• N-methyl-2-(1H-pyrazol-4-yl)ethanamine
• DTXSID50390241
• CS-0312920
• BS-36311
• N-methyl-2-(1H-pyrazol-4-yl)ethan-1-amine
• AKOS000265371
• N-methyl-N-[2-(1H-pyrazol-4-yl)ethyl]amine
• 956949-79-4
• MFCD06751858
• methyl[2-(1H-pyrazol-4-yl)ethyl]amine
• SCHEMBL12235364
• ALBB-006775
• STK352574
• N-methyl-2-(1H-pyrazol-4-yl)ethanamine dihydrochloride

• MDL： MFCD06751858
• Inchi： 1S/C6H11N3/c1-7-3-2-6-4-8-9-5-6/h4-5,7H,2-3H2,1H3,(H,8,9)
• InChI Key： XTWUIUOKJXWWOJ-UHFFFAOYSA-N
• SMILES： N(C)CCC1C=NNC=1

Computed Properties

• Exact Mass: 125.09500
• Monoisotopic Mass: 125.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 74.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.7A^2

Experimental Properties

• Density: 1.05
• Boiling Point: 270.7°C at 760 mmHg
• Flash Point: 117.5°C
• Refractive Index: 1.525
• PSA: 40.71000
• LogP: 0.56250

N-methyl-2-(1H-pyrazol-4-yl)ethanamine dihydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-methyl-2-(1H-pyrazol-4-yl)ethanamine dihydrochloride

Introduction to N-methyl-2-(1H-pyrazol-4-yl)ethanamine dihydrochloride (CAS No. 956949-79-4)

N-methyl-2-(1H-pyrazol-4-yl)ethanamine dihydrochloride, a compound with the chemical formula C₇H₁₂N₃·2HCl, is a significant molecule in the field of pharmaceutical research and development. This compound has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in various chemical biological processes. The use of N-methyl-2-(1H-pyrazol-4-yl)ethanamine dihydrochloride in medicinal chemistry has been explored for its structural features and pharmacological properties.

The CAS No. 956949-79-4 identifier is a unique numerical code assigned to this specific chemical substance, ensuring precise identification and classification in scientific literature and databases. This compound belongs to the pyrazole class of heterocyclic compounds, which are known for their diverse biological activities and utility in drug design. Pyrazole derivatives, including N-methyl-2-(1H-pyrazol-4-yl)ethanamine dihydrochloride, have been widely studied for their potential as intermediates in the synthesis of pharmaceuticals.

Recent research has highlighted the importance of N-methyl-2-(1H-pyrazol-4-yl)ethanamine dihydrochloride in the development of novel therapeutic agents. Studies have demonstrated its role as a key intermediate in the synthesis of molecules with anti-inflammatory, antimicrobial, and anticancer properties. The structural motif of pyrazole provides a scaffold that can be modified to enhance binding affinity and selectivity towards target enzymes and receptors.

In particular, the 1H-pyrazol-4-yl moiety in N-methyl-2-(1H-pyrazol-4-yl)ethanamine dihydrochloride has been shown to contribute significantly to the biological activity of derived compounds. This group is frequently incorporated into drug candidates due to its ability to interact with biological targets in a specific manner. The nitrogen atoms in the pyrazole ring can form hydrogen bonds and coordinate with metal ions, making it a versatile component in medicinal chemistry.

The dihydrochloride form of this compound enhances its solubility and stability, making it more suitable for use in pharmaceutical formulations. This salt form is commonly employed in drug development due to its improved handling properties and bioavailability. The hydrochloride salt also ensures that the compound remains stable under various storage conditions, which is crucial for maintaining its efficacy during clinical trials and commercialization.

Current research efforts are focused on exploring the pharmacological potential of derivatives of N-methyl-2-(1H-pyrazol-4-yl)ethanamine dihydrochloride. Investigations have revealed promising results in the context of modulating enzyme activity and inhibiting pathological pathways associated with various diseases. For instance, studies have indicated that certain pyrazole-based compounds can interfere with kinases and other enzymes involved in cancer progression.

The synthesis of N-methyl-2-(1H-pyrazol-4-yl)ethanamine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to construct the desired molecular framework efficiently. The availability of high-quality starting materials and well-established synthetic protocols are essential for producing this compound on an industrial scale.

The applications of N-methyl-2-(1H-pyrazol-4-yl)ethanamine dihydrochloride extend beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in leveraging pyrazole derivatives for their drug discovery programs due to their structural diversity and biological relevance. The compound serves as a valuable building block for creating novel molecules with therapeutic potential.

In conclusion, N-methyl-2-(1H-pyrazol-4-yl)ethanamine dihydrochloride (CAS No. 956949-79-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and pharmacological properties make it a valuable candidate for further research and development. As scientific understanding continues to evolve, the role of this compound in medicine is expected to expand, offering new opportunities for treating various diseases.